Cas no 1188909-16-1 (4,4-difluoro-3-oxopentanenitrile)
4,4-Difluoro-3-oxopentanenitrile is a fluorinated nitrile compound featuring a reactive keto group, making it a versatile intermediate in organic synthesis. Its difluoro substitution enhances electrophilicity, facilitating nucleophilic addition reactions, while the nitrile group provides additional reactivity for further functionalization. This compound is particularly useful in the preparation of fluorinated heterocycles and as a building block for pharmaceuticals and agrochemicals. The presence of both electron-withdrawing fluorine and carbonyl groups contributes to its stability and selectivity in synthetic applications. Its well-defined structure ensures consistent performance in complex transformations, making it valuable for research and industrial applications requiring precise fluorinated intermediates.
1188909-16-1 structure
Product Name:4,4-difluoro-3-oxopentanenitrile
CAS No:1188909-16-1
MF:C5H5F2NO
MW:133.096108198166
CID:5878619
PubChem ID:86653534
Update Time:2025-05-27
4,4-difluoro-3-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-3-oxopentanenitrile
- 4,4-Dfluoro-3-oxopentanenitrile
- Pentanenitrile, 4,4-difluoro-3-oxo-
- SCHEMBL1011084
- EN300-4418291
- 4,4-difluoro-3-oxo-pentanenitrile
- 1188909-16-1
-
- Inchi: 1S/C5H5F2NO/c1-5(6,7)4(9)2-3-8/h2H2,1H3
- InChI Key: DTUOECIYJNSLDL-UHFFFAOYSA-N
- SMILES: C(#N)CC(=O)C(F)(F)C
Computed Properties
- Exact Mass: 133.03392011g/mol
- Monoisotopic Mass: 133.03392011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.182±0.06 g/cm3(Predicted)
- Boiling Point: 150.6±30.0 °C(Predicted)
- pka: 6.83±0.10(Predicted)
4,4-difluoro-3-oxopentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4418291-0.05g |
4,4-difluoro-3-oxopentanenitrile |
1188909-16-1 | 0.05g |
$912.0 | 2023-05-30 | ||
| Enamine | EN300-4418291-0.1g |
4,4-difluoro-3-oxopentanenitrile |
1188909-16-1 | 0.1g |
$956.0 | 2023-05-30 | ||
| Enamine | EN300-4418291-0.25g |
4,4-difluoro-3-oxopentanenitrile |
1188909-16-1 | 0.25g |
$999.0 | 2023-05-30 | ||
| Enamine | EN300-4418291-0.5g |
4,4-difluoro-3-oxopentanenitrile |
1188909-16-1 | 0.5g |
$1043.0 | 2023-05-30 | ||
| Enamine | EN300-4418291-1.0g |
4,4-difluoro-3-oxopentanenitrile |
1188909-16-1 | 1g |
$1086.0 | 2023-05-30 | ||
| Enamine | EN300-4418291-2.5g |
4,4-difluoro-3-oxopentanenitrile |
1188909-16-1 | 2.5g |
$2127.0 | 2023-05-30 | ||
| Enamine | EN300-4418291-5.0g |
4,4-difluoro-3-oxopentanenitrile |
1188909-16-1 | 5g |
$3147.0 | 2023-05-30 | ||
| Enamine | EN300-4418291-10.0g |
4,4-difluoro-3-oxopentanenitrile |
1188909-16-1 | 10g |
$4667.0 | 2023-05-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1681852-100mg |
4,4-Dfluoro-3-oxopentanenitrile |
1188909-16-1 | 98% | 100mg |
¥11560.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1681852-250mg |
4,4-Dfluoro-3-oxopentanenitrile |
1188909-16-1 | 98% | 250mg |
¥14102.00 | 2024-08-09 |
4,4-difluoro-3-oxopentanenitrile Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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